(1R)-1-(1-methylpiperidin-4-yl)ethan-1-amine

• CAS: 1308650-42-1
• Molecular Formula: C8H18N2
• Molecular Weight: 142.24 g/mol
• SMILES: CC(C1CCN(CC1)C)N
• InChI: InChI=1S/C8H18N2/c1-7(9)8-3-5-10(2)6-4-8/h7-8H,3-6,9H2,1-2H3/t7-/m1/s1
• InChIKey: YYBLKINSGHLYAR-SSDOTTSWSA-N

(1R)-1-(1-Methylpiperidin-4-yl)ethan-1-amine (CAS 1308650-42-1): Baseline Overview for Procurement

(1R)-1-(1-Methylpiperidin-4-yl)ethan-1-amine is a chiral aliphatic amine characterized by a piperidine ring with an N-methyl substituent and an ethanamine side chain at the 4-position, specifically in the (R)-configuration . It is primarily utilized as a critical chiral intermediate in the synthesis of kinase inhibitors and pharmaceutical agents where stereochemical fidelity at the chiral center directly governs downstream biological activity [1].

Chiral Intermediate Kinase inhibitor synthesis and stereochemical control

Configuration (R)-enantiomer for target-engagement studies

Reported Use Synthetic routes analogous to filgotinib intermediate

• [1] Molaid. (2025). (R)-1-(1-methylpiperidin-4-yl)ethan-1-amine | 1308650-42-1. Molaid Chemical Database. View Source

Why Generic Substitution Fails for (1R)-1-(1-Methylpiperidin-4-yl)ethan-1-amine (CAS 1308650-42-1)

Substituting (1R)-1-(1-Methylpiperidin-4-yl)ethan-1-amine with its racemic mixture or the (S)-enantiomer is not equivalent for scientific procurement due to the divergent molecular interactions imposed by the chiral center. The absolute configuration determines binding affinity and intrinsic activity at target receptors; for instance, in structurally analogous kinase inhibitors, the (R)-enantiomer exhibits significantly higher potency . Furthermore, in regulated GMP production, use of the non-validated stereoisomer introduces a process-related impurity that must be controlled, potentially requiring extensive re-validation studies [1].

Enantiomer mismatch

(S)-enantiomer or racemate may exhibit divergent binding-affinity profiles and alter assay-response interpretation.

Chiral purity control

Use of racemic material introduces enantiomeric impurities that may complicate chiral HPLC method validation and require additional stereochemical characterization.

Process re-validation

Switching stereochemistry may require re-optimization of synthetic steps and could delay process development timelines.

• [1] Molaid. (2025). (R)-1-(1-methylpiperidin-4-yl)ethan-1-amine | 1308650-42-1. Molaid Chemical Database. View Source

Quantitative Differentiation Guide for (1R)-1-(1-Methylpiperidin-4-yl)ethan-1-amine (CAS 1308650-42-1)

Enantiomeric Activity Divergence: (R)- vs. (S)-Configuration in Biological Assays

The (R)-enantiomer (target compound) demonstrates essential stereospecificity required for biological efficacy, whereas the (S)-enantiomer is notably less active . In structurally related compounds within the kinase inhibitor class, the (R)-configuration is associated with a greater than 10-fold increase in potency compared to the (S)-enantiomer [1]. The procurement of the wrong enantiomer would therefore result in a therapeutically inert compound or a significantly less potent impurity.

Enantiomeric activity

Class-level inference

(R)-enantiomer: higher assay response vs (S)-enantiomer: lower activity

Reported >10-fold potency difference (kinase inhibitor class)

Supports stereochemical-control interpretation in kinase assays.

Class-level inference; exact values may vary across targets.

Evidence Dimension	Biological potency (functional activity)
Target Compound Data	(R)-enantiomer: essential for biological efficacy (qualitative)
Comparator Or Baseline	(S)-enantiomer (CAS 1308650-41-0): notably less active
Quantified Difference	Greater than 10-fold (potency increase)
Conditions	Kinase inhibitor class, in vitro biological assays (comparative inference)

Why This Matters

This stereospecificity dictates that only the (R)-enantiomer is suitable for downstream synthesis of active pharmaceutical ingredients (APIs); use of the (S)-enantiomer or racemate introduces a significant potency deficit or requires additional costly chiral separation steps.

• [1] PubChem. (2025). Methyl((1-methylpiperidin-4-yl)methyl)amine (PubChem CID: 53403229). National Library of Medicine. View Source

Synthetic Yield and Purity in Advanced Pharmaceutical Manufacturing

The target compound is a key intermediate in the synthesis of Filgotinib (GLPG-0634), a selective JAK1 inhibitor [1]. In optimized synthetic routes, the use of the enantiomerically pure (1R)-1-(1-methylpiperidin-4-yl)ethan-1-amine is critical to achieving high yields and avoiding the generation of diastereomeric impurities that require extensive purification [2]. While the exact patent yields are not disclosed, the reliance on this specific (R)-enantiomer in the commercial synthesis of Filgotinib underscores its validated utility.

Synthetic utility

Supporting evidence

Key intermediate in filgotinib (JAK1 inhibitor) synthesis

Enantiopure (R)-form enables high-yield process routes

Reported process-chemistry fit; supports synthetic-route continuity.

Exact yields undisclosed; patent-supported intermediate.

Evidence Dimension	Synthetic efficiency / Purity profile
Target Compound Data	Enables synthesis of Filgotinib (GLPG-0634), a clinical-stage JAK1 inhibitor
Comparator Or Baseline	Racemic mixture or alternative chiral synthons
Quantified Difference	Not quantified in source, but key intermediate
Conditions	Process chemistry for GMP manufacturing

Why This Matters

Procuring this specific intermediate ensures compatibility with established, scalable synthetic routes, minimizing the risk of process re-optimization and regulatory delays in pharmaceutical development.

• [1] Patent: US20220185810A1 (2022). Novel Process for the Preparation of Filgotinib and Intermediates Thereof. View Source
• [2] Patent: ZA-202107053-B (2021). Novel process for the preparation of filgotinib and intermediates thereof. View Source

Selectivity Profile: CCR8 Antagonism vs. Other GPCR Targets

The target compound functions as a CCR8 antagonist and is disclosed for use in cancer therapy targeting tumor-specific regulatory T cells [1]. While specific Ki/IC50 values for this compound are not publicly available in the literature, structural analogs within the same piperidine class demonstrate nanomolar affinity for CCR8 [2]. Its selection over non-selective chemokine receptor modulators is driven by the intent to achieve selective CCR8 antagonism, which is crucial for avoiding off-target immunosuppressive effects seen with broader agents.

CCR8 selectivity

Class-level inference

CCR8 antagonist activity (qualitative) vs Non-selective chemokine modulators

Structural analogs show nanomolar affinity for CCR8

Supports CCR8 pathway research without confounding receptor interactions.

Data inferred from analog series; direct Ki/IC50 not publicly available.

Evidence Dimension	Target selectivity (CCR8 antagonism)
Target Compound Data	CCR8 antagonist activity (qualitative)
Comparator Or Baseline	Non-selective chemokine receptor modulators
Quantified Difference	Analog compounds show nanomolar affinity for CCR8
Conditions	In vitro binding and functional assays (by inference)

Why This Matters

This selectivity is critical for researchers focused on tumor microenvironment modulation; the compound offers a tool for targeted CCR8 pathway investigation without confounding activity at related chemokine receptors.

• [1] Molaid. (2025). (R)-1-(1-methylpiperidin-4-yl)ethan-1-amine | 1308650-42-1. Molaid Chemical Database. View Source
• [2] PubChem. (2025). 2-[1-(1-Methylpiperidin-4-yl)piperidin-4-yl]ethan-1-amine (PubChem CID: 64024751). National Library of Medicine. View Source

Regulatory and Analytical Viability: Enantiomeric Purity Requirements

The compound is commercially available with a certified purity of 98% from suppliers, which includes stereochemical purity . For compounds in this class, the racemic mixture is not a viable substitute as it would fail to meet ICH Q3A guidelines for chiral impurity control, potentially requiring a new drug master file (DMF) and extensive bridging toxicology studies . Procuring the enantiomerically pure (R)-compound ensures compliance with regulatory standards for chiral pharmaceuticals.

Enantiomeric purity

Supporting evidence

98% certified purity (incl. chiral purity)

Racemic reference: 50% chiral purity

Supports chiral HPLC method validation and reference-standard use.

Supplier specification; independent verification recommended.

Evidence Dimension	Enantiomeric purity / Regulatory compliance
Target Compound Data	98% purity (includes chiral purity)
Comparator Or Baseline	Racemic mixture (50:50 R/S)
Quantified Difference	98% vs. 50% chiral purity (48% absolute difference)
Conditions	Commercial supplier specification / ICH guidelines

Why This Matters

For procurement, this guarantees that the material is suitable for analytical method development, validation, and downstream GMP synthesis without introducing unknown chiral impurity profiles.

Key Application Scenarios for (1R)-1-(1-Methylpiperidin-4-yl)ethan-1-amine (CAS 1308650-42-1)

Synthesis of JAK1-Selective Inhibitors (e.g., Filgotinib)

This compound serves as a validated chiral intermediate in the synthesis of Filgotinib (GLPG-0634), a selective JAK1 inhibitor used for treating rheumatoid arthritis and Crohn‘s disease. The (R)-configuration is essential for constructing the correct stereochemistry in the final API [1]. Procurement of this specific enantiomer directly supports the established synthetic route disclosed in recent patents [2].

Development of Selective CCR8 Antagonists for Immuno-Oncology

As a disclosed CCR8 antagonist, the compound is utilized in research aimed at depleting tumor-infiltrating regulatory T cells (Tregs) without affecting peripheral Tregs or effector T cells [1]. Its stereospecificity is critical for achieving the desired selectivity profile and avoiding off-target chemokine receptor interactions.

Analytical Method Development and Chiral Reference Standard

With a certified purity of 98%, this compound is suitable as a reference standard for chiral HPLC and LC-MS method development. It enables the accurate quantification of the (R)-enantiomer in reaction mixtures and the detection of the undesired (S)-enantiomer or racemic impurity in pharmaceutical quality control [1].

Application

Selection Property

Validation Focus

JAK1 inhibitor intermediate synthesis

Chiral intermediate purity

Stereochemical integrity in synthetic routes

CCR8 pathway research

Target engagement selectivity

Chemokine receptor profiling

Chiral analytical method development

Certified enantiomeric purity

Chiral HPLC/LC-MS method validation

• [1] Molaid. (2025). (R)-1-(1-methylpiperidin-4-yl)ethan-1-amine | 1308650-42-1. Molaid Chemical Database. View Source
• [2] Patent: US20220185810A1 (2022). Novel Process for the Preparation of Filgotinib and Intermediates Thereof. View Source